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Compound of Interest

2-Amino-5-bromophenol
Compound Name:
hydrochloride

Cat. No.: B1505894

An In-depth Technical Guide to 2-Amino-5-
bromophenol Hydrochloride

This technical guide provides a comprehensive overview of the physical, chemical, and reactive
properties of 2-Amino-5-bromophenol hydrochloride. It is intended for researchers,
scientists, and professionals in the field of drug development and organic synthesis. This
document details the compound's characteristics, experimental protocols for its synthesis, and
its applications, presenting quantitative data in structured tables and illustrating key processes
with diagrams.

Core Properties and Identification

2-Amino-5-bromophenol hydrochloride (CAS No: 858014-02-5) is a halogenated aromatic
compound that serves as a versatile intermediate in the synthesis of a wide range of organic
molecules, including pharmaceuticals, agrochemicals, and dyes.[1][2] The presence of an
amino group, a hydroxyl group, and a bromine atom on the phenol ring makes it a valuable
building block for creating complex molecular architectures.[2] The hydrochloride salt form
enhances the compound's stability and handling characteristics.[1]

General and Physical Properties
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The fundamental identifying and physical characteristics of 2-Amino-5-bromophenol
hydrochloride and its free base form, 2-Amino-5-bromophenol, are summarized below.

Property Value Source
CAS Number 858014-02-5 [11[3114]
Molecular Formula C6H7BrCINO [11[31[4]
Molecular Weight 224.48 g/mol [31[4]
Appearance White to light yellow solid [5]

Table 1: General Properties of 2-Amino-5-bromophenol Hydrochloride

Property Value Notes Source
) ) For the free base
Melting Point 146-147 °C [516]17]
form.
For the recrystallized
125-127 °C free base (with [819]
decomposition).
- ) Predicted for the free
Boiling Point 265.0 £ 25.0 °C [61[7]
base form.
) Predicted for the free
Density 1.768 £ 0.06 g/cm3 [6][7]
base form.
] For the free base
Flash Point 114.1 +23.2°C [5]
form.
Room temperature,
under inert
Storage atmosphere (Nitrogen [10][11]

or Argon), keep in

dark place.

Table 2: Physical Properties of 2-Amino-5-bromophenol (Free Base)
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Spectroscopic Data

Structural confirmation of the free base, 2-Amino-5-bromophenol, has been reported using

NMR and IR spectroscopy.

Spectroscopy

Data Source

H NMR (500 MHz, CD3CN)

5 7.08 (bs, 1H), 6.82 (d, 1H,
J=2Hz), 6.78 (dd, 1H,
J=8.2Hz), 6.56 (d, 1H, J=8Hz),
4.03 (bs, 2H)

[8]

IR (KBr)

3496 (wide), 3377, 3298,
1598, 1502, 1431, 1269, 1210,  [8]
916, 877 cm~t

Table 3: Spectroscopic Data for 2-Amino-5-bromophenol

Synthesis and Purification Protocols

The hydrochloride salt is typically prepared by treating the free base, 2-Amino-5-bromophenol,

with hydrochloric acid. A common synthetic route to the free base starts from 5-bromo-2-

nitrophenol.

Synthesis of 2-Amino-5-bromophenol from 5-bromo-2-

hitrophenol

This protocol outlines the reduction of a nitrophenol to an aminophenol.

Materials:

5-bromo-2-nitrophenol

Dilute hydrochloric acid

Sodium bisulfite (85% pure)

0.5% aqueous sodium hydroxide solution
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» Diethyl ether

e Anhydrous sodium sulfate

Procedure:

Dissolve 5-bromo-2-nitrophenol (1.0 eq) in a 0.5% aqueous sodium hydroxide solution. Stir
until complete dissolution.[8][9]

o Add sodium bisulfite (approx. 7.3 eq) to the solution and stir the reaction mixture at room
temperature for 15 minutes.[8][9]

e Upon reaction completion, slowly acidify the mixture with dilute hydrochloric acid to a pH of
5.[8][9]

o Extract the product with diethyl ether (3 portions).[3][9]
o Combine the organic phases and dry over anhydrous sodium sulfate.[8][9]

» Concentrate the organic phase under reduced pressure to yield the crude product.[8][9]

Purification

The crude 2-Amino-5-bromophenol can be purified by recrystallization.
Procedure:

o Recrystallize the crude product from a mixed solvent system of ether/hexane to obtain the
pure 2-Amino-5-bromophenol.[8][9]

Preparation of the Hydrochloride Salt

The aminophenol is converted to its hydrochloride salt to improve stability.
Procedure:
 Dissolve the purified 2-Amino-5-bromophenol in a suitable solvent (e.g., ethanol).

¢ Add a stoichiometric amount of concentrated hydrochloric acid while stirring.
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e The hydrochloride salt will precipitate out of the solution.

« |solate the precipitate by filtration, wash with a cold solvent, and dry under vacuum.

Starting Materials

5-bromo-2-nitrophenol Reaction & Workup Product & Purification
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Synthesis workflow for 2-Amino-5-bromophenol hydrochloride.

Chemical Reactivity and Applications

The utility of 2-Amino-5-bromophenol hydrochloride in custom synthesis arises from the
distinct reactivity of its functional groups.[12]

e Amino Group (-NHz): This primary amine can undergo a variety of transformations, including
acylation, alkylation, and condensation reactions. It is a key functional group for the
formation of heterocyclic systems, which are prevalent in biologically active molecules.[12]
Aromatic primary amines also undergo diazotization when treated with nitrous acid at low
temperatures to form diazonium salts, which are versatile synthetic intermediates.[13]

» Bromine Atom (-Br): As a halogen, bromine is an excellent leaving group and is well-suited
for palladium-catalyzed cross-coupling reactions.[12] Techniques such as Suzuki-Miyaura
coupling, Heck reaction, and Buchwald-Hartwig amination enable the formation of new
carbon-carbon or carbon-nitrogen bonds, allowing for the construction of larger, more
complex molecular frameworks.[1][12]

e Hydroxyl Group (-OH): The phenolic hydroxyl group can be alkylated or acylated to form
ethers and esters, respectively. Its acidity and nucleophilicity are important considerations in
synthetic design.
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This trifunctional nature makes the compound a key intermediate in the development of
pharmaceuticals, agrochemicals, and materials science.[12] It has also been used as a
chemical substrate in biological research to study intracellular calcium levels and the activity of
microperoxidases.[14]

2-Amino-5-bromophenol
Core Structure
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Key reactive sites and associated chemical transformations.

Safety and Handling

The free base, 2-Amino-5-bromophenol, is classified as harmful and an irritant. Users should
consult the Safety Data Sheet (SDS) before handling.

e Signal Word: Warning[10][15]

¢ Hazard Statements:

[¢]

H302: Harmful if swallowed.[10][15]

o

H315: Causes skin irritation.[10][15]

o

H319: Causes serious eye irritation.[10][15]

[¢]

H332: Harmful if inhaled.[10]
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o H335: May cause respiratory irritation.[10][15]

o Precautionary Statements:

[e]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

o

P280: Wear protective gloves/eye protection/face protection.[10]

[¢]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[10]

[¢]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Proper personal protective equipment (PPE), including gloves, safety glasses, and a lab coat,
should be worn at all times when handling this chemical. Work should be conducted in a well-
ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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